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PFTeDA Analytical Performance Summary

Aspect Specification in Draft EPA Method 1633

Parameter Name Perfluorotetradecanoic acid (PFTeDA)

Parameter
Abbreviation

PFTeDA

Aqueous Reporting
Limit

1.6 - 40 ng/L [1]

Soil/Solid Reporting
Limit

0.2 - 5.0 µg/kg (parts per billion) [1]

Sample Collection
(Water)

2 x 500 mL HDPE bottles per sample [1]

Sample Collection
(Soil)

500 mL HDPE jar, filled no more than ¾ full [1]

Sample Storage
(Water)

28 days (frozen at -20 °C) or 7 days (at 4 °C) [1]
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Aspect Specification in Draft EPA Method 1633

Sample Storage
(Soil/Solids)

90 days (frozen at -20 °C) [1]

Extract Hold Time 90 days (at 4 °C) [1]

Key Sample
Processing

Isotope dilution; pH adjustment to 6.5 ± 0.5 (water); three-stage extraction

with 0.3% methanolic NH₄OH (solids) [1]

Extraction Technique Solid Phase Extraction (SPE) using Weak Anion-Exchange (WAX) [1]

Analysis Instrument Reverse Phase Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) [1]

Experimental Protocol Overview

EPA Method 1633 provides a rigorous, standardized procedure. The core workflow for analyzing PFTeDA

and other PFAS compounds involves several critical stages to ensure accuracy and prevent contamination

[1].
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Start Sample Processing

Spike with Isotopically
Labeled PFAS Analogues

Determine Percent Solids
(for aqueous samples)

Adjust pH to 6.5 ± 0.5
(for aqueous samples)

Extraction Solid Phase Extraction (SPE)
Using Weak Anion-Exchange (WAX)

Aqueous Samples
500 mL sample

Soil/Solid Samples
5g sample, three-stage

extraction with
0.3% methanolic NH₄OH

Analysis via
LC-MS/MS

Click to download full resolution via product page

Troubleshooting Common Issues

Contamination Control: PFAS are ubiquitous. Avoid using any fluoropolymer-containing materials

(e.g., PTFE) in sampling equipment, vials, or tubing. Review Safety Data Sheets (SDSs) for all
materials; do not use items if the SDS lists PFAS, "fluoro," or "halo" [2].

Blank Contamination: A high PFTeDA signal in your method blank indicates contamination. Intensify
cleaning procedures for labware, use high-purity solvents and PFAS-free water (documented by the

supplier), and ensure lab personnel are not a source via clothing or personal care products [2].
Low Recovery in Solids: The three-stage extraction in Method 1633 is designed to overcome

analyte binding in complex matrices like soil [1]. If recoveries for PFTeDA are low, confirm the
extraction solvent composition (0.3% methanolic NH₄OH), ensure adequate shaking/mixing time, and

verify that the sample is finely homogenized.
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Frequently Asked Questions

What is the status of EPA Method 1633?

As of March 2022, EPA Method 1633 was issued as a draft method in September 2021 [1]. It is

undergoing multi-laboratory validation, with results anticipated to update the method's performance data [1].

For the most current status, check the official US EPA website [2].

How does Method 1633 differ from previous methods?

Method 1633 is a significant advancement as it is the first EPA method for PFAS in non-drinking water

matrices like wastewater, soil, and sediment [1]. It includes 40 PFAS compounds, compared to fewer in

older methods, and uses more robust sample processing and longer storage hold times [1].

How should I collect and store samples for PFTeDA analysis?

Adhere strictly to the method specifications to preserve sample integrity [1]:

Containers: Use only High-Density Polyethylene (HDPE) or, for tissue, LDPE zip bags or aluminum

foil. Avoid glass as PFAS can adsorb to it.
Preservation & Hold Times: Freeze aqueous samples at -20°C immediately after collection and

analyze within 28 days. For soils and solids, freeze at -20°C with a 90-day hold time [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [PFTeDA low reporting limits ng/L water ug/kg soil]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b773466#pfteda-low-

reporting-limits-ng-l-water-ug-kg-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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